Cas no 2229248-20-6 (3-amino-1-(2-methylcyclopropyl)propan-1-one)

• Product Name: 3-amino-1-(2-methylcyclopropyl)propan-1-one
• CAS No: 2229248-20-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6152136
• PubChem ID: 165860894
• Update Time: 2025-06-14

3-amino-1-(2-methylcyclopropyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methylcyclopropyl)propan-1-one
• EN300-1746683
• 2229248-20-6

• Inchi： 1S/C7H13NO/c1-5-4-6(5)7(9)2-3-8/h5-6H,2-4,8H2,1H3
• InChI Key： PUILDUCXAVFUGQ-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1CC1C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2-methylcyclopropyl)propan-1-one

Comprehensive Overview of 3-amino-1-(2-methylcyclopropyl)propan-1-one (CAS No. 2229248-20-6)

3-amino-1-(2-methylcyclopropyl)propan-1-one (CAS No. 2229248-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The presence of both an amino group and a cyclopropyl moiety in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel small-molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for cyclopropyl-containing compounds like 3-amino-1-(2-methylcyclopropyl)propan-1-one has surged, driven by their role in enhancing the stability and bioavailability of drug candidates. This compound's ketone functionality and primary amine group offer versatile reactivity, enabling its use in multistep organic synthesis. Its CAS number, 2229248-20-6, is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in medicinal chemistry.

One of the trending topics in the scientific community is the exploration of sustainable synthetic routes for complex molecules. 3-amino-1-(2-methylcyclopropyl)propan-1-one aligns with this focus, as researchers investigate green chemistry approaches to its production. Questions such as "How to optimize the yield of 3-amino-1-(2-methylcyclopropyl)propan-1-one?" or "What are the latest catalytic methods for cyclopropyl ketone synthesis?" are commonly encountered in search queries, highlighting the compound's technical significance.

The compound's structural features also make it a candidate for studying enzyme inhibition and receptor modulation. For instance, its 2-methylcyclopropyl group is known to influence conformational stability, a property leveraged in designing targeted therapies. Additionally, its propan-1-one backbone is amenable to further derivatization, allowing for the creation of libraries of analogs for high-throughput screening.

From an industrial perspective, 3-amino-1-(2-methylcyclopropyl)propan-1-one is often discussed in the context of scale-up challenges and process optimization. Manufacturers and contract research organizations (CROs) are keen on developing cost-effective and scalable methods to meet the rising demand. Searches related to "suppliers of CAS 2229248-20-6" or "technical data sheets for 3-amino-1-(2-methylcyclopropyl)propan-1-one" underscore its commercial importance.

In summary, 3-amino-1-(2-methylcyclopropyl)propan-1-one (CAS No. 2229248-20-6) represents a compelling case study in modern chemical innovation. Its applications span from drug development to material science, and its synthesis continues to inspire advancements in catalytic chemistry. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.